1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-pyridin-3-ylmethanamine
• InChI: InChI=1S/C12H18N2O2/c1-14(2)12(10-4-3-5-13-6-10)11-7-15-9-16-8-11/h3-6,11-12H,7-9H2,1-2H3
• InChI Key: SMZVRZPJXBGNFT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(C1COCOC1)C2=CN=CC=C2

Description

1-(1,3-Dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine, also known as doxpicomine hydrochloride (USAN: doxpicodin hydrochloride; LY-108380), is a tertiary amine featuring a pyridin-3-yl group and a 1,3-dioxane ring. Its structure combines a polar dioxane moiety with a lipophilic pyridine ring, creating a balance of hydrophilicity and hydrophobicity. The dimethylamino group contributes to its basicity (pKa ~8–9), influencing its pharmacokinetic properties.

Preparation Methods

The synthesis of 1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine typically involves the following steps:

Formation of the Dioxane Ring: The dioxane ring can be synthesized through a cyclization reaction involving diols and aldehydes or ketones under acidic conditions.

Introduction of the Pyridine Ring: The pyridine ring is introduced through a nucleophilic substitution reaction, where a suitable pyridine derivative reacts with the dioxane intermediate.

Dimethylation: The final step involves the dimethylation of the amine group, which can be achieved using reagents such as methyl iodide in the presence of a base.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of continuous flow reactors to enhance reaction efficiency .

Chemical Reactions Analysis

1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace functional groups on the pyridine or dioxane rings. Common reagents include halides and alkoxides.

Major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions

Mechanism of Action

The mechanism of action of 1-(1,3-dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Molecular Weight	Structural Features	Key Properties/Applications	References
1-(1,3-Dioxan-5-yl)-N,N-dimethyl-1-(pyridin-3-yl)methanamine (Doxpicodin hydrochloride)	C₁₁H₁₇ClN₂O₂	256.72	1,3-Dioxane ring, pyridin-3-yl, dimethylamino group	Pharmaceutical candidate (USAN designation); enhanced solubility due to hydrochloride salt
N,N-Dimethyl-1-(1H-pyrrolo[2,3-b]pyridin-3-yl)methanamine (24a)	C₁₀H₁₃N₃	175.23	Pyrrolo[2,3-b]pyridine core, dimethylamino group	c-MycG-quadruplex stabilizer; NMR-confirmed structure (δ 11.39 ppm for NH)
N,N-Dimethyl-1-(6-methylimidazo[1,2-a]pyridin-3-yl)methanamine	C₁₁H₁₅N₃	189.26	Imidazo[1,2-a]pyridine core, methyl substituent	Research intermediate; stored at 2–8°C for stability
N,N-Dimethyl(5-(pyridin-3-yl)furan-2-yl)methanamine	C₁₂H₁₄N₂O	202.25	Furan ring, pyridin-3-yl, dimethylamino group	Non-polymer ligand in crystallography studies
(1-(Pyridin-3-yl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine hydrochloride	C₁₀H₁₀ClF₃N₄	278.66	Trifluoromethylpyrazole core, pyridin-3-yl, hydrochloride salt	Bioactive compound (>97% purity); potential kinase inhibitor
N,N-Dimethyl-1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)methanamine	C₁₄H₂₃BN₂O₂	262.16	Boron-containing dioxaborolane, pyridin-3-yl, dimethylamino group	Suzuki coupling reagent; 98% purity

Structural and Functional Analysis

Core Heterocycles

• Dioxane vs. Furan/Pyrrole/Imidazole : The 1,3-dioxane ring in doxpicodin provides electron-rich oxygen atoms, enhancing polarity and hydrogen-bonding capacity compared to furan (less polar) or aromatic heterocycles like pyrrole/imidazole .
• Pyridine Positioning : All analogs retain the pyridin-3-yl group, enabling π-π stacking interactions in biological targets. Substitutions at the 5-position (e.g., dioxaborolane in ) modify steric and electronic properties.

Substituent Effects

• Trifluoromethyl (CF₃) : Introduced in , this substituent enhances metabolic stability and lipophilicity (logP ↑).
• Boronates : The dioxaborolane in enables cross-coupling reactions, distinguishing it from pharmacologically oriented analogs.

Pharmacological and Physicochemical Properties

• Solubility : Doxpicodin hydrochloride’s salt form improves water solubility vs. neutral analogs like or , which may require formulation aids.
• Bioactivity :
  • Compound 24a (pyrrolopyridine core) showed strong c-MycG-quadruplex stabilization (IC₅₀ ~0.5 µM) due to planar aromatic interactions .
  • The trifluoromethylpyrazole in may target kinases via hydrophobic pocket binding, leveraging CF₃’s electron-withdrawing effects.
• Stability : Imidazo[1,2-a]pyridine derivatives (e.g., ) are sensitive to light/heat, necessitating cold storage.